5-((3-Chlorophenyl)(4-(4-methoxyphenyl)piperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(3-chlorophenyl)-[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C23H24ClN5O2S/c1-15-25-23-29(26-15)22(30)21(32-23)20(16-4-3-5-17(24)14-16)28-12-10-27(11-13-28)18-6-8-19(31-2)9-7-18/h3-9,14,20,30H,10-13H2,1-2H3
• InChI Key: DJYFBEFIVFORSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C(SC2=N1)C(C3=CC(=CC=C3)Cl)N4CCN(CC4)C5=CC=C(C=C5)OC)O
• Molecular Formula: C23H24ClN5O2S
• Molecular Weight: 470.0 g/mol

Description

The compound is a complex organic molecule that includes several functional groups and rings, including a piperazine ring, a triazole ring, and a thiazole ring. Piperazine rings are common in pharmaceuticals and can modulate the pharmacokinetic properties of a drug. Triazole rings are five-membered aromatic azole chains containing two carbon and three nitrogen atoms, which are capable of binding in the biological system with a variety of enzymes and receptors.

Molecular Structure Analysis

The molecular structure of this compound would be determined by techniques such as High-Resolution Mass Spectrometry (HRMS), Infrared spectroscopy (IR), and Nuclear Magnetic Resonance (NMR) experiments.

Scientific Research Applications

Synthesis and Chemical Characterization

• Synthetic Protocols and Structural Assignments: A study by Wujec and Typek (2023) describes the synthesis of a novel compound with structural similarities, focusing on the methodological development and structural characterization using high-resolution mass spectrometry (HRMS), infrared (IR), and nuclear magnetic resonance (NMR) techniques (Wujec & Typek, 2023). This type of research underpins the understanding of chemical properties and the confirmation of molecular structures essential for further applications.

Molecular Properties and Activity

• Molecular Docking and Anti-cancer Activity: Karayel (2021) conducted a detailed study on the anti-cancer properties of benzimidazole derivatives bearing 1,2,4-triazole, utilizing density functional theory and molecular docking. The research highlighted the compounds' stability, conformations, and potential anti-cancer activity through interactions with the EGFR binding pocket, providing insights into the design of targeted cancer therapies (Karayel, 2021).

Antifungal and Antidiabetic Applications

• Antifungal Compound Characterization: A potential antifungal compound from the 1,2,4-triazole class demonstrated pharmacologically relevant physicochemical properties, including solubility in various solvents and biological media, providing insights into its application as an antifungal agent (Volkova, Levshin, & Perlovich, 2020).
• Anti-Diabetic Drug Development: Research by Bindu, Vijayalakshmi, and Manikandan (2019) on triazolo-pyridazine-6-yl-substituted piperazines explored their potential as anti-diabetic medications through DPP-4 inhibition and insulinotropic activities, indicating a promising direction for diabetes treatment development (Bindu, Vijayalakshmi, & Manikandan, 2019).

Mechanism of Action

Target of Action

Triazole compounds, which this compound is a part of, are known to bind in the biological system with a variety of enzymes and receptors . They show versatile biological activities and are present as a central structural component in a number of drug classes .

Mode of Action

Triazole compounds are known to interact with their targets, leading to various biological activities . For instance, some triazole-pyrimidine hybrids have shown promising neuroprotective and anti-inflammatory properties .

Biochemical Pathways

Some triazole compounds have been observed to inhibit er stress, apoptosis, and the nf-kb inflammatory pathway .

Result of Action

Some triazole compounds have shown significant anti-neuroinflammatory properties through inhibition of nitric oxide (no) and tumor necrosis factor-α (tnf-α) production in lps-stimulated human microglia cells . They also exhibited promising neuroprotective activity by reduced expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells .